An interconnected porous Au3Pt film on Ni foam: an efficient electrocatalyst for alkaline hydrogen evolution reaction†

Sustainable Energy & Fuels Pub Date: 2020-07-20 DOI: 10.1039/D0SE00656D

Abstract

Porous metal catalysts are considered as excellent catalysts for water electrolysis because of their large surface area, tunable pore size, abundant active sites and facilitated charge/mass transfer channels. Herein, a Au3Pt alloy film with interconnected network pores was in situ grown on Ni foam (pAu3Pt/NF) by a micelle-assisted replacement route. Benefiting from the interwoven network porous structure and bimetallic component, pAu3Pt/NF exhibits remarkable electrocatalytic HER activity that delivers an overpotential of −40.1 mV at a current density of 50 mA cm−2 with a Tafel slope of 42.3 mV dec−1 in 1.0 M KOH electrolyte. The proposed strategy paves the way to the rational design of self-supporting interwoven network porous nanomaterials for high-efficiency water electrolysis and beyond.

Graphical abstract: An interconnected porous Au3Pt film on Ni foam: an efficient electrocatalyst for alkaline hydrogen evolution reaction
An interconnected porous Au3Pt film on Ni foam: an efficient electrocatalyst for alkaline hydrogen evolution reaction†
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